Cas no 941924-88-5 (N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide)

• Product Name: N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide
• CAS No: 941924-88-5
• MF: C₁₇H₁₅N₃O₃S₃
• MW: 405.514299631119
• CID: 5501106
• Update Time: 2025-10-24

N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-4-phenylsulfanylbutanamide
• N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide

• Inchi： 1S/C17H15N3O3S3/c21-16(7-4-8-24-13-5-2-1-3-6-13)19-17-18-14(11-26-17)15-9-12(10-25-15)20(22)23/h1-3,5-6,9-11H,4,7-8H2,(H,18,19,21)
• InChI Key： YLXDKTFJNHVPHD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC=C([N+]([O-])=O)C=2)=CS1)(=O)CCCSC1=CC=CC=C1

Additional information on N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide

Comprehensive Overview of N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide (CAS 941924-88-5)

The compound N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide (CAS 941924-88-5) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of thiophene, thiazole, and phenylsulfanyl moieties makes it a promising candidate for various biochemical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its ability to interact with specific protein targets. The presence of the nitro group further enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for novel heterocyclic compounds like N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide has surged, driven by advancements in high-throughput screening and computational drug design. This compound's CAS 941924-88-5 identifier is frequently searched in academic databases and chemical vendor catalogs, reflecting its growing relevance. Its structural features align with current trends in targeting kinase inhibitors and GPCR modulators, which are hot topics in pharmaceutical research. Additionally, its potential applications in anti-inflammatory and antimicrobial therapies have sparked interest among biotech startups and academic labs alike.

The synthesis of N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide typically involves multi-step organic reactions, including condensation, cyclization, and functional group interconversion. These processes require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further biological evaluation. The nitrothiophene segment, in particular, contributes to its distinctive spectroscopic properties, which are often discussed in specialized chemistry forums and research publications.

From a commercial perspective, CAS 941924-88-5 is increasingly listed by specialty chemical suppliers catering to the drug discovery and agrochemical sectors. Its pricing and availability are closely monitored by procurement professionals, especially those working on fragment-based drug design projects. The compound's logP and solubility parameters make it a subject of interest in ADMET studies, a frequent search term among medicinal chemists optimizing lead compounds. Furthermore, its potential role in cancer research has been explored in preliminary studies, aligning with the global focus on oncology therapeutics.

Environmental and safety considerations for handling N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide follow standard laboratory protocols for nitroaromatic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during manipulation. This aspect is frequently addressed in chemical safety discussions and material safety data sheets (MSDS), which are commonly searched by laboratory personnel.

In the context of intellectual property, several patents mention derivatives of CAS 941924-88-5, particularly in claims related to heterocyclic therapeutics and small molecule inhibitors. This legal dimension adds another layer of relevance for pharmaceutical companies conducting freedom-to-operate analyses. The compound's structural complexity also makes it a case study in retrosynthetic analysis courses, contributing to its educational value in advanced organic chemistry curricula.

Looking ahead, the scientific community anticipates expanded research into the biological activities of N-4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide, particularly its interactions with cellular signaling pathways. With the rise of AI-assisted drug discovery, this compound serves as an excellent test case for predictive modeling of structure-activity relationships (SAR). These cutting-edge applications position CAS 941924-88-5 at the intersection of traditional medicinal chemistry and modern computational approaches, ensuring its continued prominence in chemical research literature.